Desfurano-6alpha-hydroxyazadiradione
Overview
Description
Desfurano-6alpha-hydroxyazadiradione is a natural product found in Azadirachta indica with data available.
Scientific Research Applications
Antioxidant Activity Research
Studies on antioxidant activity are crucial in understanding how certain compounds can protect against oxidative stress, which is linked to various diseases and aging. Techniques like the Oxygen Radical Absorption Capacity (ORAC) test and the Ferric Reducing Antioxidant Power (FRAP) test are commonly used to evaluate the antioxidant potential of compounds. These methods assess the ability of antioxidants to scavenge free radicals or reduce oxidants, indicating their potential therapeutic applications (Munteanu & Apetrei, 2021).
Solvent Applications in Chemical Synthesis
Deep Eutectic Solvents (DESs) represent a class of solvents known for their 'green' properties, such as biodegradability and low toxicity, making them suitable for various applications in chemical synthesis and beyond. Their unique physicochemical properties, such as tunable polarity and melting points, allow for their use in diverse chemical reactions and processes, potentially including the synthesis or functionalization of compounds like Desfurano-6alpha-hydroxyazadiradione (Hansen et al., 2020).
Environmental Applications
The application of redox mediators in conjunction with oxidoreductive enzymes presents an innovative approach to the degradation of persistent organic pollutants in wastewater. This method enhances the efficiency of enzymes like laccases and peroxidases in breaking down recalcitrant compounds, which could be relevant in studying the environmental impact and degradation pathways of complex molecules such as Desfurano-6alpha-hydroxyazadiradione (Husain & Husain, 2007).
properties
Product Name |
Desfurano-6alpha-hydroxyazadiradione |
|---|---|
Molecular Formula |
C24H32O5 |
Molecular Weight |
400.5 g/mol |
IUPAC Name |
[(5R,6R,7S,8R,9R,10R,13S)-6-hydroxy-4,4,8,10,13-pentamethyl-3,16-dioxo-6,7,9,11,12,17-hexahydro-5H-cyclopenta[a]phenanthren-7-yl] acetate |
InChI |
InChI=1S/C24H32O5/c1-13(25)29-20-18(28)19-21(2,3)17(27)8-10-23(19,5)15-7-9-22(4)12-14(26)11-16(22)24(15,20)6/h8,10-11,15,18-20,28H,7,9,12H2,1-6H3/t15-,18-,19+,20-,22+,23-,24-/m1/s1 |
InChI Key |
HKVOPFDXIGAKHQ-CXCOWLLISA-N |
Isomeric SMILES |
CC(=O)O[C@@H]1[C@@H]([C@@H]2[C@](C=CC(=O)C2(C)C)([C@@H]3[C@@]1(C4=CC(=O)C[C@@]4(CC3)C)C)C)O |
Canonical SMILES |
CC(=O)OC1C(C2C(C(=O)C=CC2(C3C1(C4=CC(=O)CC4(CC3)C)C)C)(C)C)O |
synonyms |
desfurano-6alpha-hydroxyazadiradione |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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